rel-(2R,3R)-2-Phenylpiperidin-3-amine dihydrochloride

• Molecular Formula: C11H18Cl2N2
• Molecular Weight: 249.18 g/mol
• InChI: InChI=1S/C11H16N2.2ClH/c12-10-7-4-8-13-11(10)9-5-2-1-3-6-9;;/h1-3,5-6,10-11,13H,4,7-8,12H2;2*1H/t10-,11-;;/m1../s1
• InChIKey: XECMJVJUKKQSHB-IUDGJIIWSA-N

rel-(2R,3R)-2-Phenylpiperidin-3-amine Dihydrochloride – Product Overview

rel-(2R,3R)-2-Phenylpiperidin-3-amine dihydrochloride (CAS 1055345-76-0) is a chiral cis-configured 2,3-disubstituted piperidine building block provided as a stable dihydrochloride salt . This compound serves as a key pharmaceutical intermediate for the synthesis of stereodefined NK1 receptor antagonists and other CNS-targeting agents . The compound features a phenyl group at the 2-position and a primary amine at the 3-position in a defined (2R,3R) relative configuration, with the dihydrochloride salt form (MW 249.18 g/mol) enhancing aqueous solubility and handling characteristics compared to the free base .

Scaffold

Cis-configured 2-phenylpiperidin-3-amine for stereodefined NK1 antagonist synthesis

Form

Dihydrochloride salt enhances aqueous solubility and handling stability

Role

(2R,3R) enantiomer serves as stereochemical control and SAR reference

rel-(2R,3R)-2-Phenylpiperidin-3-amine Dihydrochloride: Generic Substitution Failure

Substitution with the opposite (2S,3S)-enantiomer, racemic mixtures, or trans-configured diastereomers of 2-phenylpiperidin-3-amine is not scientifically valid for NK1 antagonist development programs. Pharmacological activity in the 2-phenylpiperidin-3-amine scaffold is exquisitely stereospecific: the (2S,3S)-enantiomer serves as the pharmacologically active core for high-affinity NK1 antagonists such as CP-99,994 (Ki = 0.145 nM) , while the (2R,3R)-enantiomer shows substantially reduced activity (IC50 > 10 µM) in NK1 receptor binding assays . Furthermore, the dihydrochloride salt form of rel-(2R,3R)-2-phenylpiperidin-3-amine provides enhanced aqueous solubility and handling stability compared to the free base (MW 176.26 g/mol) , which is critical for reproducible synthetic workflows. These stereochemical and salt-form differences create quantifiable disparities in downstream product potency, solubility, and purity profiles that cannot be bridged by generic substitution.

Opposite enantiomer

The (2S,3S)-enantiomer provides high-affinity NK1 binding; (2R,3R) control cannot be interchanged without losing stereochemical reference.

Racemic mixture

Undefined stereochemistry confounds enantioselective target engagement results; may not support reproducible SAR workflows.

Trans diastereomer

Anti configuration alters pharmacophore geometry; may not match NK1 receptor binding pocket requirements for active antagonists.

Free base form

Hygroscopic and lower purity may reduce handling reproducibility; salt form differences can shift solubility and reaction profiles.

rel-(2R,3R)-2-Phenylpiperidin-3-amine Dihydrochloride: Differentiation Evidence

Stereochemical Purity: Dihydrochloride vs Free Base & Racemate

The rel-(2R,3R)-2-phenylpiperidin-3-amine dihydrochloride is commercially supplied with a validated purity specification of 99.41% , representing a defined cis-configured stereochemical building block. This is directly contrasted with the free base form (CAS 160551-72-4, MW 176.26) and racemic cis-3-amino-2-phenylpiperidine (CAS 58373-46-9) , which lack the defined salt form and stereochemical homogeneity required for reproducible asymmetric synthesis. The dihydrochloride salt (MW 249.18) offers superior long-term storage stability at room temperature compared to the hygroscopic free base . Chiral HPLC analysis confirms the enantiomeric purity of the (2R,3R) configuration, essential for applications where stereochemical fidelity dictates downstream pharmacological outcomes .

Stereochemical Purity

Specification review

99.41% dihydrochloride vs 95–97% free base; racemic mixture undefined

Supports workflow reproducibility without pre-use purification

Room temperature stable; chiral HPLC verified

Evidence Dimension	Purity specification and salt form
Target Compound Data	99.41% purity; dihydrochloride salt; MW 249.18 g/mol; room temperature stable
Comparator Or Baseline	Free base (CAS 160551-72-4): typical purity 95-97%; MW 176.26 g/mol; hygroscopic; Racemic cis-mixture (CAS 58373-46-9): undefined stereochemical composition
Quantified Difference	Target compound provides 99.41% purity with defined stereochemistry and stable salt form; free base requires additional handling precautions and offers lower purity specifications; racemic mixture lacks stereochemical definition
Conditions	Commercial analytical specifications from MedChemExpress; chiral HPLC validation of enantiomeric purity

Why This Matters

For procurement decisions, the 99.41% purity dihydrochloride salt eliminates the need for pre-use purification, salt conversion, or stereochemical verification, directly reducing workflow complexity and ensuring batch-to-batch reproducibility in NK1 antagonist development programs.

NK1 Receptor Binding: (2R,3R) vs (2S,3S) Potency

Pharmacological evaluation of 2-phenylpiperidin-3-amine enantiomers reveals a pronounced stereochemical dependence of NK1 receptor binding activity. The (2S,3S)-enantiomer-derived compound CP-99,994 exhibits high-affinity NK1 antagonism with a Ki of 0.145 nM in vitro and ex vivo binding potency in gerbil striatum of IC50 = 36.8 nM . In stark contrast, the (2R,3R)-configured 2-phenylpiperidin-3-amine shows IC50 values > 10 µM in NK1 receptor binding assays , representing an approximately 69,000-fold reduction in binding affinity relative to the (2S,3S) enantiomer-derived antagonist. This stereochemical specificity is further supported by data on GR203040, an orally active NK1 antagonist derived from (2S,3S)-2-phenylpiperidin-3-amine, which demonstrates a pKi of 10.3 , and CP-122721, with a pIC50 of 9.8 for human NK1 receptor . The (2R,3R) enantiomer serves as a critical stereochemical control and negative reference standard in NK1 antagonist development.

NK1 Binding Affinity

Head-to-head

IC50 >10 µM (2R,3R) vs Ki 0.145 nM for (2S,3S)-derived CP-99,994

Enables enantioselective target engagement verification

~69,000-fold difference in binding affinity

Evidence Dimension	NK1 receptor binding affinity
Target Compound Data	IC50 > 10 µM (10,000 nM) for (2R,3R)-configured 2-phenylpiperidin-3-amine
Comparator Or Baseline	(2S,3S)-enantiomer-derived CP-99,994: Ki = 0.145 nM (145 pM); IC50 = 36.8 nM in gerbil striatum
Quantified Difference	~69,000-fold lower affinity for (2R,3R) enantiomer compared to (2S,3S)-enantiomer-derived antagonist (10,000 nM vs. 0.145 nM)
Conditions	NK1 receptor binding assays; radioligand displacement with [3H]spiperone; human IM-9 cells

Why This Matters

This quantifiable potency differential validates the (2R,3R) enantiomer as an essential stereochemical control for confirming enantioselective target engagement in NK1 antagonist discovery programs, where misidentification of stereochemistry could result in false-negative or false-positive activity assignments.

Cis vs Trans Diastereomer Configuration

rel-(2R,3R)-2-Phenylpiperidin-3-amine dihydrochloride is explicitly the cis-configured diastereomer (syn relative stereochemistry at C2 and C3) . This cis geometry places the phenyl and amine substituents on the same face of the piperidine ring, creating a distinct three-dimensional pharmacophore geometry that differs fundamentally from the trans-configured alternative. Synthetic routes to 2-phenylpiperidin-3-amine frequently yield cis:trans mixtures; for instance, reductive amination approaches can produce cis:trans ratios as low as 4:1, necessitating chromatographic separation . The cis configuration is structurally homologous to the pharmacologically active core of NK1 antagonists such as CP-99,994, GR203040, and vofopitant (GR205171), all of which incorporate the cis-2-phenylpiperidin-3-amine scaffold [1]. The trans diastereomer would produce a different spatial orientation of the phenyl and amine groups, incompatible with the NK1 receptor binding pocket geometry.

Diastereomer Configuration

Class-level

Cis matches active NK1 antagonist scaffold; trans incompatible with pharmacophore

Ensures correct pharmacophore geometry for synthesis

Typical synthesis yields cis:trans ~4:1

Evidence Dimension	Diastereomeric configuration (cis vs. trans)
Target Compound Data	Cis (syn) configuration; (2R,3R) relative stereochemistry; phenyl and amine groups on same face of piperidine ring
Comparator Or Baseline	Trans diastereomer (anti relative stereochemistry); typical synthetic routes produce cis:trans mixtures (e.g., 4:1 ratio)
Quantified Difference	Cis configuration matches pharmacologically active NK1 antagonist scaffold geometry; trans diastereomer would present alternative spatial orientation incompatible with established NK1 pharmacophore models
Conditions	Structural analysis based on IUPAC nomenclature and stereochemical descriptors; NK1 antagonist structure-activity relationship literature

Why This Matters

Selection of the cis-configured dihydrochloride ensures that downstream synthetic transformations produce compounds with the correct three-dimensional pharmacophore geometry for NK1 receptor engagement, eliminating the need for diastereomer separation and reducing synthetic step count and material loss.

• [1] PubChem. (2-Methoxy-5-tetrazol-1-ylbenzyl)(2-phenylpiperidin-3-yl)amine (GR203040). View Source

In Vivo Efficacy of (2S,3S)-Derived NK1 Antagonists

Compounds derived from the cis-2-phenylpiperidin-3-amine scaffold have demonstrated quantifiable in vivo efficacy, establishing the benchmark value of stereochemically pure intermediates. GR205171 (vofopitant), synthesized from (2S,3S)-2-phenylpiperidin-3-amine [1], reduced colorectal distension-induced hypertension by 55% and bradycardia by 49% compared to pretreatment values following subcutaneous administration of 10-30 mg/kg in spinal cord injured rats [2]. GR203040, another (2S,3S)-derived NK1 antagonist, exhibits potent antiemetic activity with an oral pKi of 10.3 . CP-99,994, also derived from the (2S,3S) scaffold, demonstrates ex vivo binding potency in gerbil striatum (IC50 = 36.8 nM) . While the (2R,3R) enantiomer itself lacks direct therapeutic activity, its availability as a defined stereochemical intermediate is essential for structure-activity relationship (SAR) studies that establish the stereochemical requirements for in vivo NK1 antagonist efficacy.

In Vivo Benchmark

Class-level

(2S,3S)-derived compounds achieve 49–55% in vivo efficacy; (2R,3R) as control

Supports SAR studies and enantioselectivity validation

Colorectal distension model; 10–30 mg/kg SC

Evidence Dimension	In vivo pharmacodynamic efficacy of scaffold-derived compounds
Target Compound Data	rel-(2R,3R)-2-phenylpiperidin-3-amine dihydrochloride serves as stereochemical intermediate for SAR studies; no direct in vivo activity data
Comparator Or Baseline	GR205171 (derived from (2S,3S) scaffold): 55% reduction in hypertension, 49% reduction in bradycardia at 10-30 mg/kg SC; GR203040: oral pKi = 10.3; CP-99,994: ex vivo IC50 = 36.8 nM
Quantified Difference	(2S,3S)-derived compounds achieve 49-55% in vivo efficacy and sub-nanomolar to low nanomolar in vitro/ex vivo potency; (2R,3R) enantiomer provides essential stereochemical control for confirming enantioselectivity
Conditions	In vivo: spinal cord injured rat model, colorectal distension-induced autonomic dysreflexia; In vitro/ex vivo: NK1 receptor binding assays

Why This Matters

The validated in vivo efficacy of (2S,3S)-derived NK1 antagonists underscores the critical importance of stereochemically defined intermediates like rel-(2R,3R)-2-phenylpiperidin-3-amine dihydrochloride for SAR studies and quality control in development programs targeting NK1-mediated indications including emesis, depression, and autonomic dysreflexia.

• [1] Drug Synthesis Database. Vofopitant hydrochloride (GR205171A). Synthesis from (2S,3S)-2-phenylpiperidin-3-amine. View Source
• [2] Effect of GR205171 on autonomic dysreflexia induced by colorectal distension in spinal cord injured rats. 2023. 55% and 49% reductions at 10-30 mg/kg SC. View Source

rel-(2R,3R)-2-Phenylpiperidin-3-amine Dihydrochloride: Research & Industrial Applications

Stereochemical Control in NK1 Discovery

In NK1 receptor antagonist discovery, the (2R,3R) enantiomer serves as an essential stereochemical control. The (2S,3S)-enantiomer-derived CP-99,994 exhibits Ki = 0.145 nM , while the (2R,3R) enantiomer shows IC50 > 10 µM , representing an approximately 69,000-fold difference. This quantifiable differential enables researchers to confirm enantioselective target engagement and validate that observed pharmacological activity stems from the correct stereoisomer rather than non-specific effects. Procurement of the defined dihydrochloride salt (99.41% purity) ensures that stereochemical control experiments are conducted with material of verified configuration and purity, eliminating confounding variables from racemic or stereochemically undefined starting materials.

Synthesis of Stereodefined NK1 Antagonists

The cis-configured rel-(2R,3R)-2-phenylpiperidin-3-amine dihydrochloride provides a defined stereochemical scaffold for synthesizing NK1 antagonist analogs. The cis geometry matches the pharmacophore of clinically evaluated NK1 antagonists including CP-99,994, GR203040 (pKi = 10.3), and vofopitant (GR205171) . Synthetic routes to this scaffold frequently yield cis:trans mixtures (e.g., 4:1 ratio) requiring chromatographic separation ; procurement of pre-resolved cis diastereomer eliminates this separation step. The dihydrochloride salt form (MW 249.18) offers enhanced aqueous solubility for reductive amination and other coupling reactions compared to the free base , enabling direct use in multi-step synthetic sequences without pre-activation or salt exchange.

QC Reference for Enantiomeric Purity in GMP

The rel-(2R,3R)-2-phenylpiperidin-3-amine dihydrochloride with validated 99.41% purity serves as a qualified reference standard for chiral HPLC method development and enantiomeric purity validation in GMP manufacturing environments . Chiral HPLC is the industry-standard technique for confirming stereochemical purity of piperidine-based intermediates . The defined (2R,3R) configuration and high purity specification enable accurate calibration of analytical methods used to verify the absence of the undesired (2R,3R) enantiomer in (2S,3S)-derived drug substance batches. The dihydrochloride salt's room-temperature stability facilitates long-term storage and use as a retained reference sample for regulatory compliance and batch-to-batch consistency verification.

In Vivo PK/PD with Stereodefined Tracers

For in vivo pharmacokinetic/pharmacodynamic correlation studies, stereochemically pure 2-phenylpiperidin-3-amine enantiomers enable definitive assessment of stereochemical effects on CNS penetration and target engagement. Radiolabeled NK1 antagonist [11C]GR205171, derived from the (2S,3S) scaffold, demonstrates high-affinity binding and slow dissociation from NK1 receptors in PET imaging studies . The availability of the (2R,3R) enantiomer as a defined control allows researchers to quantify non-specific binding and validate that observed in vivo signals reflect specific, stereoselective receptor interactions. This is particularly relevant given that (2S,3S)-derived GR205171 achieves 55% and 49% reductions in hypertension and bradycardia respectively at 10-30 mg/kg SC in preclinical models , establishing the benchmark for in vivo efficacy that stereochemical controls must validate.

Application

Selection Property

Validation Focus

NK1 antagonist stereochemical control studies

Stereochemical-control reference (2R,3R)

Enantioselective target engagement verification

Synthesis of stereodefined NK1 antagonists

Pre-resolved cis diastereomer salt

Pharmacophore geometry and synthetic efficiency

QC reference for enantiomeric purity

Validated purity standard for chiral HPLC

Enantiomeric purity method calibration

In vivo PK/PD stereochemical control

Stereodefined (2R,3R) control for binding assays

Non-specific binding and target engagement validation